Cas no 933720-17-3 (1-(Benzo[c][1,2,5]thiadiazol-5-yl)-N-methylmethanamine)

• Product Name: 1-(Benzo[c][1,2,5]thiadiazol-5-yl)-N-methylmethanamine
• CAS No: 933720-17-3
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 3157239
• PubChem ID: 28063292
• Update Time: 2025-04-21

1-(Benzo[c][1,2,5]thiadiazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[c][1,2,5]thiadiazol-5-yl)-N-methylmethanamine
• CHEMBL4540478
• 933720-17-3
• [(2,1,3-benzothiadiazol-5-yl)methyl](methyl)amine
• AKOS006283261

• Inchi： 1S/C8H9N3S/c1-9-5-6-2-3-7-8(4-6)11-12-10-7/h2-4,9H,5H2,1H3
• InChI Key： BYLLNBJLPHZUNF-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)CNC

Computed Properties

• Exact Mass: 179.05171847Da
• Monoisotopic Mass: 179.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.1Ų